N~6~-(3-methoxypropyl)-N~4~-(3-methylphenyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine

• IUPAC Name: 6-N-(3-methoxypropyl)-4-N-(3-methylphenyl)-1-phenylpyrazolo[3,4-d]pyrimidine-4,6-diamine
• InChI: InChI=1S/C22H24N6O/c1-16-8-6-9-17(14-16)25-20-19-15-24-28(18-10-4-3-5-11-18)21(19)27-22(26-20)23-12-7-13-29-2/h3-6,8-11,14-15H,7,12-13H2,1-2H3,(H2,23,25,26,27)
• InChI Key: SAJHWGWHTNZYFQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC2=C3C=NN(C3=NC(=N2)NCCCOC)C4=CC=CC=C4
• Molecular Formula: C22H24N6O
• Molecular Weight: 388.5 g/mol

Description

This compound is a pyrazolopyrimidine derivative. Pyrazolopyrimidines are a class of compounds that contain a pyrazole ring fused with a pyrimidine ring. They are known for their diverse biological activities.

Molecular Structure Analysis

The molecular structure of this compound would consist of a pyrazole ring fused with a pyrimidine ring, with various substituents attached to the rings. These include a 3-methoxypropyl group, a 3-methylphenyl group, and a phenyl group.

Chemical Reactions Analysis

Pyrazolopyrimidines can undergo various chemical reactions, depending on the substituents present. They can participate in reactions such as alkylation, acylation, and various types of condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure and substituents. These could include properties such as boiling point, melting point, density, and solubility.

Mechanism of Action

The mechanism of action of this compound would depend on its specific biological activity. Pyrazolopyrimidines are known to exhibit a range of biological activities, including anti-inflammatory, antibacterial, antiviral, and antifungal effects.

Future Directions

Future research on this compound could involve further exploration of its biological activity, development of synthesis methods, and investigation of its mechanism of action.